Cas no 201283-53-6 (tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate)

• Product Name: tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate
• CAS No: 201283-53-6
• MF: C₂₄H₃₄N₂O₇
• MW: 462.535967350006
• CID: 825179
• PubChem ID: 74602854
• Update Time: 2025-06-08

tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL L-N-(3-BENZYLOXYCARBONYLAMINO)-3-(S)-TERT-BUTYLCARBOXY-1-OXOPROPYL-AZETIDINE-2-CARBOXYLATE
• tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate
• TERT-BUTYL L-N-(3-BENZYLOXYCARBONYLAMINO)-3-(S)-TERT-BUTYLCARBOXY-1-OXOPROPYL-AZETIDINE-2-CARB...
• 201283-53-6
• 1-Azetidinebutanoic acid, 2-[(1,1-dimethylethoxy)carbonyl]-gamma-oxo-alpha-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester, [S-(R*,R*)]- (9CI)
• Tert-butyl 1-[4-[(2-methylpropan-2-yl)oxy]-4-oxo-3-(phenylmethoxycarbonylamino)butanoyl]azetidine-2-carboxylate

• Inchi： 1S/C24H34N2O7/c1-23(2,3)32-20(28)17(25-22(30)31-15-16-10-8-7-9-11-16)14-19(27)26-13-12-18(26)21(29)33-24(4,5)6/h7-11,17-18H,12-15H2,1-6H3,(H,25,30)
• InChI Key： XXDZPOFHAISDCM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCN1C(CC(C(=O)OC(C)(C)C)NC(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 462.23660143g/mol
• Monoisotopic Mass: 462.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 606.7±55.0 °C at 760 mmHg
• Flash Point: 320.7±31.5 °C
• Solubility: Dichloromethane, Ethyl Acetate
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate

Introduction to tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate (CAS No. 201283-53-6)

tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate (CAS No. 201283-53-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in the development of novel therapeutic agents. The compound's intricate structure, which includes multiple functional groups such as the tert-butyl, benzyloxycarbonyl, and azetidine moieties, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate is characterized by a central azetidine ring, which is a four-membered heterocyclic compound with one nitrogen atom. This ring is substituted with a tert-butylcarboxy group and a benzyloxycarbonylamino group, both of which play crucial roles in the compound's reactivity and biological activity. The presence of these functional groups allows for a wide range of chemical transformations, making the compound a versatile building block in organic synthesis.

In recent years, the study of azetidine-containing compounds has gained momentum due to their potential therapeutic applications. Research has shown that azetidine derivatives can exhibit various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain azetidine derivatives demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This finding highlights the potential of compounds like tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate in the development of new anti-inflammatory drugs.

The synthesis of tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of an amino acid derivative with an azetidine precursor, followed by protection and deprotection steps to introduce the desired functional groups. The tert-butyl protecting group is often used to mask carboxylic acid functionalities during these synthetic processes, as it can be easily removed under mild conditions without affecting other sensitive functionalities.

The biological activity of tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate has been investigated in several preclinical studies. In vitro assays have shown that this compound can modulate various cellular processes, including protein-protein interactions and enzyme activities. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound exhibited selective inhibition of a specific protein kinase involved in cancer cell proliferation. These findings suggest that tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate could be further developed as a lead compound for cancer therapy.

Beyond its potential as a therapeutic agent, tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-1-oxopropyl-azetidine-2-carboxylate also serves as an important intermediate in the synthesis of other bioactive molecules. Its unique structural features make it an attractive starting material for the preparation of peptidomimetics and other complex organic compounds with diverse biological activities. Researchers have utilized this compound to develop novel inhibitors of proteases, kinases, and other enzymes involved in various disease pathways.

In conclusion, tert-Butyl L-N-(3-Benzyloxycarbonylamino-3-(S)-tert-butylcarboxy-l oxopropyla zetidine - 2 - car box ylate (CAS No. 201283 - 53 - 6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and versatile synthetic utility make it an invaluable tool for researchers aiming to develop new therapeutic agents and bioactive molecules. Ongoing studies continue to uncover new applications and properties of this compound, further solidifying its importance in the field.